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Compound of Interest

Compound Name:
Triethylene glycol bis(2-

ethylhexanoate)

Cat. No.: B024735 Get Quote

An Essential Guide for Researchers and Drug Development Professionals

Triethylene glycol bis(2-ethylhexanoate), with the CAS number 94-28-0, is a chemical

compound utilized in various industrial applications. This technical guide provides a

comprehensive overview of its toxicological profile, consolidating available data to inform

researchers, scientists, and drug development professionals. The information presented herein

is crucial for conducting thorough safety and risk assessments.

Acute Toxicity
The acute toxicity of Triethylene glycol bis(2-ethylhexanoate) has been evaluated through

oral, dermal, and inhalation routes of exposure. The available data indicates a low order of

acute toxicity.
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Endpoint Species Route Value Reference

LD50 Rat Oral 31,000 mg/kg bw [1]

LD50 Mouse Oral >3,200 mg/kg bw [1]

LD50 Rabbit Dermal 14,100 µL/kg bw [1]

LD50 Guinea Pig Dermal >20 mL/kg bw [1]

LD50
Rat

(male/female)
Dermal >2,000 mg/kg bw [2]

LC50 Rat (male) Inhalation >2,000 mg/m³ air [2]

Irritation and Sensitization
Skin and Eye Irritation

Safety Data Sheets consistently indicate that Triethylene glycol bis(2-ethylhexanoate) may

cause skin and eye irritation.[1] However, specific quantitative data from standardized tests are

not readily available in the public domain.

Skin Sensitization

A significant toxicological concern associated with Triethylene glycol bis(2-ethylhexanoate)
is its potential to cause allergic contact dermatitis. A study identified it as the causative allergen

in a patient with spectacle frame dermatitis.[3][4]

Repeated Dose Toxicity
Information on the repeated dose toxicity of Triethylene glycol bis(2-ethylhexanoate) is
limited. However, a 2-week (10 exposures) nose-only inhalation toxicity study was conducted

on male rats.
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Endpoint Species Route
Dose/Conce

ntration

Observed

Effects
Reference

14-Day Study Rat (male)
Inhalation

(aerosol)

0.05, 0.15,

0.5 mg/L

No treatment-

related

adverse

effects

observed.

[5]

Genotoxicity, Carcinogenicity, and Reproductive
Toxicity
There is a notable lack of specific data for Triethylene glycol bis(2-ethylhexanoate)
regarding its genotoxic, carcinogenic, and reproductive or developmental effects. Most safety

data sheets report "no data available" for these endpoints.[1] Information on the parent

compound, triethylene glycol, suggests a low concern for these effects, but direct evidence for

the bis(2-ethylhexanoate) ester is absent.[6][7]

Experimental Protocols
Detailed experimental protocols for specific studies on Triethylene glycol bis(2-
ethylhexanoate) are not publicly available. However, the methodologies would likely follow

standardized OECD guidelines.

Acute Dermal Irritation (Following OECD Guideline 404)
A single dose of the test substance (0.5 g) would be applied to a small area of the skin of at

least one albino rabbit. The application site would be covered with a gauze patch and semi-

occlusive dressing for a 4-hour exposure period. After removal of the dressing, the skin would

be examined for erythema and edema at 1, 24, 48, and 72 hours, and any lesions would be

scored.

Acute Eye Irritation (Following OECD Guideline 405)
A single dose of the test substance (0.1 mL) would be instilled into the conjunctival sac of one

eye of an albino rabbit, with the other eye serving as a control. The eyes would be examined
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for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours

after instillation, and the ocular lesions would be scored.

Skin Sensitization: Human Patch Test (as described in
the case study)
To identify the causative allergen in a patient with spectacle frame dermatitis, scrapings from

the plastic material were extracted.[3][4] The extract was analyzed by gas chromatography-

mass spectrometry (GC-MS) to identify the major chemical components. The suspected

allergen, Triethylene glycol bis(2-ethylhexanoate), was then isolated and purified. A dilution

series of the purified compound in a suitable vehicle (e.g., ethanol) was prepared for patch

testing on the patient and control subjects. The patches were applied for a specified duration,

and the skin reactions were observed and graded at defined time points (e.g., day 4).[3]

Repeated Dose Inhalation Toxicity (Based on the ECHA
dossier)
Male Crl:CD®(SD)IGS BR rats (10 per group) were exposed via nose-only inhalation to

aerosolized Triethylene glycol bis(2-ethylhexanoate) at target concentrations of 0.05, 0.15,

or 0.5 mg/L for 6 hours/day, 5 days/week for 2 weeks.[5] A control group was exposed to

filtered air. Clinical observations, body weights, and food consumption were monitored. At the

end of the exposure period (and a 2-week recovery period for a subset of animals), blood was

collected for hematology and clinical chemistry, and a full necropsy was performed.[5] Organ

weights were recorded, and a comprehensive set of tissues was examined microscopically.[5]

Visualizations
Caption: General workflow for toxicological assessment of a chemical substance.
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Caption: Proposed mechanism of skin sensitization by Triethylene glycol bis(2-
ethylhexanoate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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